Dicyclohexyl(2,4,6-trimethoxyphenyl)phosphine

• Molecular Formula: C21H33O3P
• Molecular Weight: 364.5 g/mol
• IUPAC Name: dicyclohexyl-(2,4,6-trimethoxyphenyl)phosphane
• InChI: InChI=1S/C21H33O3P/c1-22-16-14-19(23-2)21(20(15-16)24-3)25(17-10-6-4-7-11-17)18-12-8-5-9-13-18/h14-15,17-18H,4-13H2,1-3H3
• InChI Key: ODOMRTFNZDRFHH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C(=C1)OC)P(C2CCCCC2)C3CCCCC3)OC

Description

Dicyclohexyl(2,4,6-trimethoxyphenyl)phosphine is a useful research compound. Its molecular formula is C21H33O3P and its molecular weight is 364.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of trimethoxybenzene (1.0062 g, 6 mmol) in 20 mL of dry THF was added n-butyl lithium (2.6 mL, 2.5 M in hexane, 6.6 mmol) dropwise under N2. The mixture was stirred for 4.5 hours at room temperature, at which time the reaction system was then cooled to −78° C. Chlorodicyclohexyl phosphine was added dropwise. After the mixture is stirred for 30 minutes, the reaction system was warmed up to room temperature and stirred for another 18 hours. Extraction with ethyl acetate, washed with water, dried over anhydrous sodium sulfate, and purified by column chromatography (petroleum ether/ethyl acetate=10/1˜5/1) afforded 0.5514 g of product. The yield is 25%.